molecular formula C16H14 B8375683 2-Benzyl-1H-indene CAS No. 16274-93-4

2-Benzyl-1H-indene

Cat. No.: B8375683
CAS No.: 16274-93-4
M. Wt: 206.28 g/mol
InChI Key: QAUQHTFRJMMRFK-UHFFFAOYSA-N
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Description

2-Benzyl-1H-indene is a useful research compound. Its molecular formula is C16H14 and its molecular weight is 206.28 g/mol. The purity is usually 95%.
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Properties

CAS No.

16274-93-4

Molecular Formula

C16H14

Molecular Weight

206.28 g/mol

IUPAC Name

2-benzyl-1H-indene

InChI

InChI=1S/C16H14/c1-2-6-13(7-3-1)10-14-11-15-8-4-5-9-16(15)12-14/h1-9,11H,10,12H2

InChI Key

QAUQHTFRJMMRFK-UHFFFAOYSA-N

Canonical SMILES

C1C2=CC=CC=C2C=C1CC3=CC=CC=C3

Origin of Product

United States

Synthesis routes and methods

Procedure details

A 500 mL 3 neck flask was charged with 2.5 g (13 mmol) of 2-bromo-indene, 50 mg of NiCl2(1,3-bis(diphenylphosphino)propane) (0.06 mmol) and 150 mL of diethyl ether. To this mixture was added dropwise 12.8 mL of 1.0 M benzyl magnesium chloride in ether (12.8 mmol). The reaction was heated to reflux overnight and then quenched by cooling to 0° C. and adding 150 mL of 1.0 M aqueous hydrochloric acid. The organic layer was separated and washed twice with 50 mL of ether. The organic extracts were combined, dried over magnesium sulfate, filtered and the volatiles removed in vacuo to leave a dark oil. The sample was dissolved in a small amount of hexanes and purified by flash column chromatography using silica and hexanes as the elutent. Yield: 1.75 g, 66 percent
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